2-(benzylthio)-N-(2,6-dichlorophenyl)propanamide

• IUPAC Name: 2-benzylsulfanyl-N-(2,6-dichlorophenyl)propanamide
• InChI: InChI=1S/C16H15Cl2NOS/c1-11(21-10-12-6-3-2-4-7-12)16(20)19-15-13(17)8-5-9-14(15)18/h2-9,11H,10H2,1H3,(H,19,20)
• InChI Key: BFZLKXTZNADPHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC=C1Cl)Cl)SCC2=CC=CC=C2
• Molecular Formula: C16H15Cl2NOS
• Molecular Weight: 340.3 g/mol

Description

2-(Benzylthio)-N-(2,6-dichlorophenyl)propanamide, also known as BTDP, is a chemical compound that has gained interest in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of amides and has a molecular weight of 345.22 g/mol.

Mechanism of Action

The exact mechanism of action of 2-(benzylthio)-N-(2,6-dichlorophenyl)propanamide is not fully understood. However, it has been proposed that this compound may act as a modulator of the gamma-aminobutyric acid (GABA) system, which is involved in the regulation of neuronal excitability. This compound has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been reported to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and analgesic effects. In addition, this compound has been found to decrease the levels of prostaglandin E2 (PGE2), a mediator of inflammation, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylthio)-N-(2,6-dichlorophenyl)propanamide in lab experiments is its low toxicity profile. This makes it a safer alternative to other compounds that may have adverse effects on animal models. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(benzylthio)-N-(2,6-dichlorophenyl)propanamide. One area of interest is its potential as a therapeutic agent for the treatment of epilepsy, chronic pain, and inflammation. Further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacokinetic properties. In addition, studies on the structure-activity relationship of this compound may lead to the development of more potent and selective analogs. Finally, studies on the toxicity and safety profile of this compound are needed to determine its potential as a therapeutic agent in humans.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in the field of medicinal chemistry. Its synthesis method has been optimized for high yields and purity, and it has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties in animal models. While further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties, this compound represents a promising candidate for further development as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(benzylthio)-N-(2,6-dichlorophenyl)propanamide involves the reaction of 2,6-dichlorobenzoyl chloride with benzyl mercaptan in the presence of a base such as triethylamine. The resulting intermediate is then treated with propanoyl chloride to yield the final product, this compound. This method has been reported in the literature and has been optimized for high yields and purity.

Scientific Research Applications

2-(benzylthio)-N-(2,6-dichlorophenyl)propanamide has been studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit anticonvulsant, analgesic, and anti-inflammatory properties in animal models. In addition, this compound has been found to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.